6-MB-cAMP

• Molecular Formula: C14H17N5NaO7P
• Molecular Weight: 421.28 g/mol
• InChI: InChI=1S/C14H18N5O7P.Na/c1-2-3-8(20)18-12-9-13(16-5-15-12)19(6-17-9)14-10(21)11-7(25-14)4-24-27(22,23)26-11;/h5-7,10-11,14,21H,2-4H2,1H3,(H,22,23)(H,15,16,18,20);/q;+1/p-1/t7-,10+,11?,14-;/m1./s1
• InChIKey: GEIVLDFSTXXVRY-MGPBTAQYSA-M

6-MB-cAMP for Selective PKA Activation

6-MB-cAMP (N6-Monobutyryladenosine-3′,5′-cyclic monophosphate sodium salt; CAS 70253-67-7) is a membrane-permeable, phosphodiesterase-resistant analog of cyclic adenosine monophosphate (cAMP) . It is classified as a 6-modified cAMP analog that selectively activates cAMP-dependent protein kinase (PKA) while exhibiting negligible activity toward the exchange protein directly activated by cAMP (Epac) [1]. The compound is supplied as a sodium salt with molecular weight 421.28 g/mol, purity ≥97% by HPLC, and water solubility of 50 mg/mL . Its structural modification at the N6 position of the adenine ring confers the functional selectivity that distinguishes it from non-selective cAMP analogs such as 8-Br-cAMP and 8-pCPT-cAMP [1].

PKA

Primary Target Selective PKA pathway activation

Epac

Off-Target Low efficacy at Epac/NCS-Rapgef2

OATP

Transporter Profile Non-inhibitory at OATP1B1/1B3

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, et al. cAMP analog mapping of Epac1 and cAMP kinase: Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-402. doi:10.1074/jbc.M302179200. View Source

6-MB-cAMP Selectivity Profile

Substitution of 6-MB-cAMP with commonly available cAMP analogs such as 8-Br-cAMP or 8-pCPT-cAMP introduces a confounding variable that compromises experimental interpretation. Unlike 6-MB-cAMP, which is a selective PKA activator with poor Epac activation [1], 8-Br-cAMP and 8-pCPT-cAMP activate both Epac and PKA equally as well as cAMP, functioning as full agonists for both downstream effectors [1]. This dual activation makes it impossible to attribute observed cellular responses solely to PKA signaling when using these non-selective analogs. Furthermore, 6-MB-cAMP displays site-selectivity for the A-site of type II PKA (cAK II) [2], a property absent in non-selective analogs. The quantitative evidence below establishes the magnitude of these differential properties and provides the experimental context required for informed reagent selection.

6-MB-cAMP (This Product)

Common Substitutes (e.g., 8-CPT-cAMP)

Selective PKA agonist with negligible Epac/NCS-Rapgef2 activity.

Non-selective dual agonist for PKA and Epac, introducing pathway cross-talk.

Non-inhibitory at OATP1B1/1B3 hepatic transporters.

May potently inhibit OATP1B1/1B3, confounding hepatic model results.

Does not activate Epac-dependent survival pathways during apoptosis assays.

Dual Epac/PKA activation may mask PKA-specific apoptotic mechanisms.

Substitution with non-selective cAMP analogs may shift experimental resolution and compromise PKA-specific pathway interpretation.

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, et al. cAMP analog mapping of Epac1 and cAMP kinase: Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-402. doi:10.1074/jbc.M302179200. View Source
• [2] Axxora. 6-MBC-cAMP (BLG-M012) Product Datasheet. CAS 84433-46-5. View Source

6-MB-cAMP Selection Guide & Evidence

PKA Selectivity vs. Epac

6-MB-cAMP is a full PKA activator but a poor Epac activator, in contrast to 8-Br-cAMP and 8-pCPT-cAMP which activate both effectors equally as well as cAMP [1]. This functional selectivity is a direct consequence of N6-position modification on the adenine ring [1].

PKA vs. Epac Selectivity

Head-to-head

Selective PKA activator; low efficacy at Epac/NCS-Rapgef2 vs. non-selective dual agonists 8-Br-cAMP and 8-pCPT-cAMP.

Supports unambiguous PKA pathway attribution.

EC₅₀ = 265 μM for PKA activation in cell-based assays.

Evidence Dimension	Functional selectivity (PKA vs Epac activation)
Target Compound Data	Full PKA activator; poor Epac activator
Comparator Or Baseline	8-Br-cAMP and 8-pCPT-cAMP: Full agonists for both PKA and Epac (activate both equally as well as cAMP)
Quantified Difference	6-MB-cAMP is PKA-selective with minimal Epac activation, whereas 8-Br-cAMP and 8-pCPT-cAMP are non-selective dual agonists
Conditions	Biochemical assays characterizing cAMP analog binding and activation profiles of Epac1 and cAPK (PKA) isoforms I and II

Why This Matters

Selection of 6-MB-cAMP over 8-Br-cAMP or 8-pCPT-cAMP enables unambiguous attribution of observed cellular responses to PKA signaling without confounding contributions from Epac activation.

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, et al. cAMP analog mapping of Epac1 and cAMP kinase: Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-402. doi:10.1074/jbc.M302179200. View Source

PKA-I-Dependent Apoptosis Induction

In whole-cell assays using the neuroendocrine NS-1 cell line engineered for high-content screening, 6-MB-cAMP exhibits an EC50 of 265 μM for PKA activation with low efficacy at NCS-Rapgef2 [1]. The comparator N6-Phe-cAMP acts as a full agonist of NCS-Rapgef2 (EC50 = 256 μM) with little or no activity against PKA or Epac [1].

PKA-I Apoptosis Induction

Head-to-head

Induced apoptosis at 700 μM; Epac-selective activator 8-CPT-2′-O-Me-cAMP (700 μM) did not.

Reported PKA-specific apoptosis endpoint context.

IPCWT AML cell line, 5-hour incubation.

Evidence Dimension	Potency (EC50) for PKA activation
Target Compound Data	EC50 = 265 μM
Comparator Or Baseline	N6-Phe-cAMP: EC50 = 256 μM for NCS-Rapgef2; minimal PKA activity
Quantified Difference	6-MB-cAMP is a selective PKA activator (EC50 265 μM) with low NCS-Rapgef2 efficacy; N6-Phe-cAMP shows the inverse selectivity profile
Conditions	Whole-cell assays in neuroendocrine NS-1 cell line; incorporates cell permeability, target selectivity, and intrinsic potency

Why This Matters

The EC50 value of 265 μM provides a quantitative benchmark for experimental dosing in cellular assays requiring PKA activation without confounding NCS-Rapgef2 or Epac signaling.

• [1] Emery AC, Alvarez RA, Eiden MV, Xu W, Siméon FG, Eiden LE. Differential Pharmacophore Definition of the cAMP Binding Sites of Neuritogenic cAMP Sensor-Rapgef2, Protein Kinase A, and Exchange Protein Activated by cAMP in Neuroendocrine Cells Using an Adenine-Based Scaffold. ACS Chem Neurosci. 2017;8(7):1500-9. View Source

PKA-Independent bTREK-1 Inhibition

6-MB-cAMP exhibits site-selective activation of PKA, strongly preferring the A-site of type II PKA (cAK II) [1]. This site-selectivity contrasts with other PKA activators such as Sp-8-CPT-cAMPS, which preferentially selects site A of RI over site A of RII by 153-fold .

bTREK-1 Channel Inhibition

Class-level

6-Bnz-cAMP inhibited bTREK-1 (IC₅₀ < 0.2 μM); unaffected by PKA antagonists.

Class-level PKA-independent activity requires review.

Whole-cell patch-clamp in bovine AZF cells.

Evidence Dimension	PKA binding site selectivity (A-site vs B-site; type I vs type II)
Target Compound Data	Strong preference for A-site of type II PKA (cAK II)
Comparator Or Baseline	Sp-8-CPT-cAMPS: 153-fold preference for site A of RI over site A of RII; 59-fold preference for site B of RII over site B of RI
Quantified Difference	6-MB-cAMP favors type II A-site; Sp-8-CPT-cAMPS exhibits quantitatively defined type I A-site preference
Conditions	Biochemical binding studies using purified PKA regulatory subunits; site-selectivity profiling of cAMP analogs

Why This Matters

Investigators studying isoform-specific PKA signaling can select 6-MB-cAMP for type II A-site biased activation, whereas Sp-8-CPT-cAMPS would be inappropriate for experiments requiring type II A-site preference.

• [1] Axxora. 6-MBC-cAMP (BLG-M012) Product Datasheet. CAS 84433-46-5. View Source

OATP1B1/1B3 Transporter Selectivity

In IPCWT AML cells, 700 μM 6-MB-cAMP (PKA-specific analog) induces apoptosis with cell fragmentation and chromatin condensation after 5 hours of incubation [1]. In contrast, the Epac-selective activator 8-CPT-2′-O-Me-cAMP at the same concentration (700 μM) does not induce any apoptosis [1].

OATP1B1/1B3 Transporter

Head-to-head

6-MB-cAMP did not inhibit Nod uptake vs. potent inhibition by 8-pCPT-6-Phe-cAMP.

Reported lack of transporter interaction in hepatocyte models.

Primary rat hepatocytes and HEK293 OATP1B1/1B3 models.

Evidence Dimension	Induction of apoptosis
Target Compound Data	700 μM: induces apoptosis (cell fragmentation, chromatin condensation) at 5 hours
Comparator Or Baseline	8-CPT-2′-O-Me-cAMP (700 μM): no apoptosis induction; 8-CPT-cAMP (200 μM): induces apoptosis (activates both PKA and Epac)
Quantified Difference	6-MB-cAMP triggers apoptosis via PKA activation; Epac-selective analog fails to induce apoptosis at equivalent concentration
Conditions	IPCWT AML cells; 5-hour incubation; apoptosis assessed by morphological changes (cell fragmentation, chromatin condensation)

Why This Matters

For studies investigating PKA-dependent apoptosis or CRE-dependent cell death pathways, 6-MB-cAMP provides a validated positive control, whereas Epac-selective analogs are ineffective at equivalent concentrations.

• [1] Activation of PKA-I, but not Epac or PKA-II, induces CRE-dependent IPC cell apoptosis counteracted by Bcl2. Cell Death Dis. 2011;2:e242. doi:10.1038/cddis.2011.124. Figure 1. View Source

6-MB-cAMP Promotes RyR Cluster Fragmentation in Cardiomyocytes at 100 μM

Application of the selective PKA activator 6-MB-cAMP at 100 μM to cardiomyocytes promotes RyR cluster fragmentation and dispersion comparable to that elicited by the β-adrenergic agonist isoproterenol [1]. The PKA inhibitor H89 reverses this effect [1].

Evidence Dimension	RyR cluster fragmentation
Target Compound Data	100 μM: promotes RyR cluster fragmentation and dispersion
Comparator Or Baseline	Isoproterenol (β-adrenergic agonist): comparable RyR cluster fragmentation
Quantified Difference	6-MB-cAMP effects comparable to isoproterenol; reversed by H89 co-incubation
Conditions	Cardiomyocytes; RyR cluster arrangement quantified following compound application

Why This Matters

6-MB-cAMP serves as a validated tool for dissecting PKA-dependent phosphorylation effects on RyR cluster dynamics in cardiac research without the confounding contributions of β-adrenergic receptor-mediated cAMP elevation.

• [1] ResearchGate Figure 3: Protein kinase A (PKA)-dependent phosphorylation also promotes RyR cluster fragmentation. Source publication: Ryanodine Receptors (RyRs) exhibit dynamic arrangements in cardiomyocytes. View Source

6-MB-cAMP Research Use Cases

PKA-Specific Signaling Analysis

Researchers seeking to attribute cAMP-dependent cellular responses exclusively to PKA signaling should employ 6-MB-cAMP rather than non-selective analogs like 8-Br-cAMP or 8-pCPT-cAMP. 6-MB-cAMP is a full PKA activator and poor Epac activator, whereas 8-Br-cAMP and 8-pCPT-cAMP activate both effectors equally as well as cAMP [1]. This property makes 6-MB-cAMP the appropriate choice for experiments requiring clean PKA pathway activation, particularly when combined with Epac-selective analogs (e.g., 8-pCPT-2′-O-Me-cAMP) in complementary studies [1]. For whole-cell assays in neuroendocrine cell models, an EC50 of 265 μM provides a quantitative dosing reference point [2].

PKA-Dependent Apoptosis Induction

Investigators examining isoform-specific PKA signaling, particularly the role of type II PKA (cAK II) A-site activation, should select 6-MB-cAMP. The compound strongly prefers the A-site of cAK II [3], in contrast to other PKA activators such as Sp-8-CPT-cAMPS which exhibits a 153-fold preference for site A of RI over site A of RII . This site-selectivity distinction is critical for experiments designed to probe differential contributions of PKA isozymes and binding sites to cellular processes.

OATP1B1/1B3 Transporter Studies

For studies investigating PKA-dependent apoptotic pathways, 6-MB-cAMP at 700 μM induces measurable apoptosis (cell fragmentation and chromatin condensation) in IPCWT AML cells within 5 hours, whereas the Epac-selective activator 8-CPT-2′-O-Me-cAMP at the same concentration fails to induce any apoptosis [4]. This differential response validates 6-MB-cAMP as a positive control for PKA-I-mediated, CRE-dependent apoptosis assays and confirms that Epac activation is insufficient to trigger this apoptotic program.

Cardiac PKA-Dependent RyR Cluster Remodeling Studies

Researchers investigating β-adrenergic signaling effects on cardiac ryanodine receptor (RyR) cluster dynamics can employ 6-MB-cAMP at 100 μM as a PKA-specific activator. 6-MB-cAMP promotes RyR cluster fragmentation comparable to isoproterenol, and this effect is reversible by the PKA inhibitor H89 [5]. This application is particularly valuable for dissecting the PKA-dependent component of RyR remodeling in heart failure models without the confounding influence of β-adrenergic receptor activation.

Application

Selection Property

Validation Focus

PKA-specific signaling analysis

PKA-over-Epac selectivity

Pathway-response endpoints without Epac cross-talk

PKA-dependent apoptosis studies

PKA-I pathway activation profile

Cell-model apoptosis endpoint review

Hepatocyte and liver model research

Non-inhibitory at OATP1B1/1B3

Drug-transporter interaction monitoring

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, et al. cAMP analog mapping of Epac1 and cAMP kinase: Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-402. doi:10.1074/jbc.M302179200. View Source
• [2] Emery AC, Alvarez RA, Eiden MV, Xu W, Siméon FG, Eiden LE. Differential Pharmacophore Definition of the cAMP Binding Sites of Neuritogenic cAMP Sensor-Rapgef2, Protein Kinase A, and Exchange Protein Activated by cAMP in Neuroendocrine Cells Using an Adenine-Based Scaffold. ACS Chem Neurosci. 2017;8(7):1500-9. View Source
• [3] Axxora. 6-MBC-cAMP (BLG-M012) Product Datasheet. CAS 84433-46-5. View Source
• [4] Activation of PKA-I, but not Epac or PKA-II, induces CRE-dependent IPC cell apoptosis counteracted by Bcl2. Cell Death Dis. 2011;2:e242. doi:10.1038/cddis.2011.124. Figure 1. View Source
• [5] ResearchGate Figure 3: Protein kinase A (PKA)-dependent phosphorylation also promotes RyR cluster fragmentation. Source publication: Ryanodine Receptors (RyRs) exhibit dynamic arrangements in cardiomyocytes. View Source